Cas no 61888-37-7 (5-(4-Methylphenyl)cyclohexane-1,3-dione)

• Product Name: 5-(4-Methylphenyl)cyclohexane-1,3-dione
• CAS No: 61888-37-7
• MF: C₁₃H₁₄O₂
• MW: 202.249063968658
• MDL: MFCD00111717
• CID: 501712
• PubChem ID: 576492
• Update Time: 2025-04-19

5-(4-Methylphenyl)cyclohexane-1,3-dione Chemical and Physical Properties

Names and Identifiers

• 5-(p-Tolyl)cyclohexane-1,3-dione
• 1,3-Cyclohexanedione,5-(4-methylphenyl)-
• 5-(4-methylphenyl)-1,3-Cyclohexanedione
• 5-(4-METHYLPHENYL)CYCLOHEXANE-1,3-DIONE
• 5-(4-methylphenyl)-cyclohexane-1,3-dione
• 5-p-tolyl-cyclohexane-1,3-dione
• HMS550B01
• AB01333428-02
• Maybridge1_003015
• AK-968/15361065
• CCG-243937
• DB-026288
• 5-p-Tolylcyclohexane-1,3-dione
• 1,3-Cyclohexanedione, 5-(4-methylphenyl)-
• SCHEMBL1779753
• NCGC00340120-01
• AKOS000265011
• WLZ3429
• AS-42069
• DTXSID20341886
• STK415170
• 5-(4-Methylphenyl)-1,3-cyclohexanedione #
• ALBB-020899
• MFCD00111717
• 61888-37-7
• CS-D0081
• 5-(4-Methylphenyl)cyclohexane-1,3-dione

• MDL： MFCD00111717
• Inchi： 1S/C13H14O2/c1-9-2-4-10(5-3-9)11-6-12(14)8-13(15)7-11/h2-5,11H,6-8H2,1H3
• InChI Key： NFJVIBUOAMVFME-UHFFFAOYSA-N
• SMILES： O=C1CC(CC(C2C=CC(C)=CC=2)C1)=O

Computed Properties

• Exact Mass: 202.09900
• Monoisotopic Mass: 202.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 34.1Ų

Experimental Properties

• Density: 1.124
• Melting Point: 176-179°C
• Boiling Point: 372.5°C at 760 mmHg
• Flash Point: 139.7°C
• Refractive Index: 1.548
• PSA: 34.14000
• LogP: 2.40070

5-(4-Methylphenyl)cyclohexane-1,3-dione Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,Room Temperature